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Compound of Interest

Compound Name: 3-Vinylaniline

Cat. No.: B102275 Get Quote

An In-depth Technical Guide to the Material Safety of 3-Vinylaniline

This technical guide provides a comprehensive overview of the material safety data for 3-
Vinylaniline (CAS No. 15411-43-5), intended for researchers, scientists, and professionals in

drug development. This document consolidates critical safety information, handling procedures,

and hazard classifications to ensure safe laboratory practices.

Chemical Identification
Identifier Value

Chemical Name 3-Vinylaniline

Synonyms 3-Aminostyrene

CAS Number 15411-43-5

Molecular Formula C8H9N

Molecular Weight 119.16 g/mol [1][2]

Chemical Structure Nc1cccc(C=C)c1 (SMILES String)[3]

Hazard Identification
3-Vinylaniline is classified as a hazardous substance. The following table summarizes its

hazard statements and classifications.
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Hazard Classification Code Description

Skin Irritation H315 Causes skin irritation[1][4]

Eye Irritation H319
Causes serious eye irritation[1]

[4]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation[1][4]

Signal Word: Warning[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1][4]

P264: Wash skin thoroughly after handling.[4]

P271: Use only outdoors or in a well-ventilated area.[4]

P280: Wear protective gloves/ eye protection/ face protection.[4]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][4]

Physical and Chemical Properties
The following table outlines the key physical and chemical properties of 3-Vinylaniline.
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Property Value

Appearance Colourless viscous liquid[1]

Odor No data available[1]

Density 1.051 g/mL at 25 °C[2][3]

Refractive Index n20/D 1.611[2][3]

Flash Point 98.9 °C (210.0 °F) - closed cup[1]

Storage Temperature 2-8°C[1][3]

Toxicological Information
Detailed toxicological data for 3-Vinylaniline is largely unavailable. The following is a summary

of the known information.

Toxicological Endpoint Finding

Acute Toxicity No data available[1]

Skin Corrosion/Irritation Causes skin irritation[1]

Serious Eye Damage/Irritation Causes serious eye irritation[1]

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as

probable, possible or confirmed human

carcinogen by IARC.[1][5]

Reproductive Toxicity No data available[1]

Specific Target Organ Toxicity - Single Exposure Inhalation may cause respiratory irritation.[1]

Specific Target Organ Toxicity - Repeated

Exposure
No data available

Aspiration Hazard No data available
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Experimental Protocols
Detailed experimental protocols involving 3-Vinylaniline are not readily available in the

provided search results. However, based on standard laboratory procedures for handling

similar chemicals, the following general guidelines should be followed.

General Handling Procedure:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin and eyes by wearing appropriate personal protective equipment

(PPE), including safety glasses with side-shields, gloves, and a lab coat.

Avoid inhalation of vapor or mist.

Keep the container tightly closed when not in use.

Wash hands thoroughly after handling.

Visualizations
The following diagrams illustrate key safety and handling workflows for 3-Vinylaniline.
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Hazard Identification and Initial Assessment

Engineering Controls and Personal Protective Equipment (PPE)

Safe Handling and Storage

Emergency Procedures

3-Vinylaniline

Review Safety Data Sheet

Skin/Eye Irritant,
Respiratory Irritant

Work in a Fume Hood

Wear Appropriate PPE:
- Safety Goggles

- Chemical Resistant Gloves
- Lab Coat

Ensure Adequate Ventilation Avoid contact and inhalation.
Keep container tightly closed.

Store at 2-8°C in a dry,
well-ventilated place.

Protect from light.
Store under inert gas.

Accidental Release Personal Exposure Fire Incident

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 3-Vinylaniline.
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Spill Detected

Evacuate personnel to a safe area

Ensure adequate ventilation

Remove all sources of ignition

Wear appropriate personal protective equipment
(respirator, gloves, goggles)

Contain the spill with inert absorbent material
(e.g., sand, earth)

Collect absorbed material into a suitable,
closed container for disposal

Clean the spill area

Dispose of as hazardous waste
in accordance with regulations

Spill Managed

Click to download full resolution via product page

Caption: Emergency workflow for handling a 3-Vinylaniline spill.
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First-Aid Measures
In case of exposure to 3-Vinylaniline, follow these first-aid measures and seek medical

attention.

Exposure Route First-Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[1]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[1]

Fire-Fighting Measures
Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[1]

Special Hazards
Combustion may produce carbon oxides and

nitrogen oxides (NOx).[1]

Protective Equipment
Wear self-contained breathing apparatus for

firefighting if necessary.[1]

Accidental Release Measures
Personal Precautions:

Use personal protective equipment.[1]

Avoid breathing vapors, mist, or gas.[1]
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Ensure adequate ventilation.[1]

Evacuate personnel to safe areas.[1]

Environmental Precautions:

Prevent product from entering drains.[1]

Methods for Cleaning Up:

Soak up with inert absorbent material and dispose of as hazardous waste.[1]

Keep in suitable, closed containers for disposal.[1]

Handling and Storage
Precautions for Safe Handling:

Avoid contact with skin and eyes.[1]

Avoid inhalation of vapor or mist.[1]

Handle in accordance with good industrial hygiene and safety practices.[1]

Conditions for Safe Storage:

Store in a cool place.[1]

Keep container tightly closed in a dry and well-ventilated place.[1]

Containers that are opened must be carefully resealed and kept upright to prevent leakage.

[1]

Recommended storage temperature: 2 - 8 °C.[1]

The substance is light-sensitive and should be handled and stored under an inert gas.[1]

Exposure Controls and Personal Protection
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Exposure Limits:

This product does not contain any hazardous materials with occupational exposure limits

established by region-specific regulatory bodies.[6]

Personal Protective Equipment:

Eye/Face Protection: Use safety glasses with side-shields conforming to EN166 or NIOSH-

approved equipment.[1]

Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique to avoid skin contact.[1]

Respiratory Protection: Where risk assessment shows air-purifying respirators are

appropriate, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN

14387) respirator cartridges.

Body Protection: Complete suit protecting against chemicals. The type of protective

equipment must be selected according to the concentration and amount of the dangerous

substance at the specific workplace.

This guide is intended to provide essential safety information. Always refer to the complete

Safety Data Sheet (SDS) before handling this chemical and follow all institutional and

regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. 15411-43-5 CAS MSDS (3-Vinylaniline) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

3. 3-乙烯基苯胺 97% | Sigma-Aldrich [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC308480250&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.benchchem.com/product/b102275?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/3-Vinylaniline.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2673606.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2673606.aspx
https://www.sigmaaldrich.com/HK/zh/product/aldrich/560839
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. sigmaaldrich.com [sigmaaldrich.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [3-Vinylaniline material safety data sheet (MSDS).].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102275#3-vinylaniline-material-safety-data-sheet-
msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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